Cas no 888022-42-2 ((5-methyl-1,3-oxazol-2-yl)methanol)

• Product Name: (5-methyl-1,3-oxazol-2-yl)methanol
• CAS No: 888022-42-2
• MF: C₅H₇NO₂
• MW: 113.114581346512
• MDL: MFCD11110211
• CID: 1930908
• PubChem ID: 22081028
• Update Time: 2024-03-01

(5-methyl-1,3-oxazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-methyl-1,3-oxazol-2-yl)methanol
• (5-METHYLOXAZOL-2-YL)METHANOL
• 5-Methyl-2-oxazolemethanol (ACI)

• MDL： MFCD11110211
• Inchi： 1S/C5H7NO2/c1-4-2-6-5(3-7)8-4/h2,7H,3H2,1H3
• InChI Key： JDRBDIIAXYFTIK-UHFFFAOYSA-N
• SMILES： OCC1OC(C)=CN=1

Computed Properties

• Exact Mass: 113.047678466g/mol
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles